1-[(2-Hydroxyethyl)amino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(2-hydroxyethylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C17H18N4O/c1-2-5-12-10-16(19-8-9-22)21-15-7-4-3-6-14(15)20-17(21)13(12)11-18/h3-4,6-7,10,19,22H,2,5,8-9H2,1H3
• InChI Key: QUWNZOJRYCIVCT-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCO)C#N
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

This compound, also known as 1-[(2-Hydroxyethyl)amino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile, has a molecular formula of C17H18N4O and an average mass of 294.351 Da. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of pyrimido[1,2-a]benzimidazoles, which includes the compound , has been extensively studied. The process typically involves heating under reflux in pyridine to form the pyrimidobenzimidazole.

Scientific Research Applications

GABA A Receptor Modulation

• The structural resemblance between imidazopyridines and purines led to investigations into their therapeutic significance. .

Proton Pump Inhibition

• Beyond their role as GABA A receptor modulators, imidazopyridines have been explored as proton pump inhibitors. .

Aromatase Inhibition

• Some imidazopyridines exhibit aromatase inhibitory activity. .

Anti-Inflammatory Properties

• Imidazopyridines have been studied for their anti-inflammatory effects. .

Enzymes and Carbohydrate Metabolism

• These compounds impact enzymes involved in carbohydrate metabolism. .

Cancer Research

• Imidazopyridines affect cellular pathways crucial for cancer cells. .

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Future Directions

Benzimidazoles, including the compound , have shown promise in the field of medicinal chemistry. They are the basis of many natural and synthetic biologically active substances, and more than two-thirds of the known drugs used in clinical practice contain heterocyclic and, above all, nitrogen-containing fragments within their structure. This suggests that there is potential for future research and development involving this compound.